Cas no 54029-68-4 (Thiocyanic acid, 3,4-diaminophenyl ester)
54029-68-4 structure
Product Name:Thiocyanic acid, 3,4-diaminophenyl ester
CAS No:54029-68-4
MF:C7H7N3S
MW:165.215579271317
CID:355748
PubChem ID:13210037
Update Time:2025-04-19
Thiocyanic acid, 3,4-diaminophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid, 3,4-diaminophenyl ester
- (3,4-diaminophenyl) thiocyanate
- 2-amino-4-thiocyanato-aniline
- 1,2-diamino-4-thiocyanatobenzene
- 54029-68-4
- 4-thiocyanato-1,2-diaminobenzene
- JVSORZTZKODIJB-UHFFFAOYSA-N
- 4-thiocyanato-1,2-diamino-benzene
- DTXSID80528030
- SCHEMBL10801420
- 3,4-Diaminophenyl thiocyanate
-
- Inchi: 1S/C7H7N3S/c8-4-11-5-1-2-6(9)7(10)3-5/h1-3H,9-10H2
- InChI Key: JVSORZTZKODIJB-UHFFFAOYSA-N
- SMILES: S(C#N)C1C=CC(=C(C=1)N)N
Computed Properties
- Exact Mass: 165.03621
- Monoisotopic Mass: 165.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 75.83
Thiocyanic acid, 3,4-diaminophenyl ester Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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